Cas no 84725-13-3 (5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile)

• Product Name: 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile
• CAS No: 84725-13-3
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD20270185
• CID: 707461
• PubChem ID: 12891104
• Update Time: 2025-05-20

5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,5-bromo-1,2-dihydro-6-methyl-2-oxo-
• 5-Bromo-3-cyano-2-hydroxy-6-methylpyridine
• 5-bromo-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,5-bromo-1,2-dihydro-6-methyl-2-oxo
• 5-bromo-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 5-bromo-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• AS-47989
• 3-Pyridinecarbonitrile, 5-bromo-1,2-dihydro-6-methyl-2-oxo-
• EN300-137190
• F17487
• A934554
• AKOS024084183
• SCHEMBL16375114
• 84725-13-3
• XSDIDMLVJLNNNV-UHFFFAOYSA-N
• 5-BROMO-6-METHYL-2-OXO-1,2-DIHYDRO-PYRIDINE-3-CARBONITRILE
• SCHEMBL5091203
• 5-bromo-2-hydroxy-6-methylpyridine-3-carbonitrile
• FT-0747801
• MFCD11044271
• DTXSID20512413
• W15591
• 5-bromo-2-hydroxy-6-methylnicotinonitrile
• AKOS022650962
• DB-082221
• 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile

• MDL： MFCD20270185
• Inchi： 1S/C7H5BrN2O/c1-4-6(8)2-5(3-9)7(11)10-4/h2H,1H3,(H,10,11)
• InChI Key： XSDIDMLVJLNNNV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(NC=1C)=O

Computed Properties

• Exact Mass: 211.95900
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 56.91000
• LogP: 1.72978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile

Introduction to 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile (CAS No. 84725-13-3)

5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile (CAS No. 84725-13-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile is composed of a pyridine ring substituted with a bromo group at the 5-position, a hydroxyl group at the 2-position, and a methyl group at the 6-position, along with a cyano group at the 3-position. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for various chemical and biological studies.

Recent advancements in the field have highlighted the importance of 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile in drug discovery. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases. The bromo substituent is known to enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

In addition to its anti-inflammatory potential, 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile has been explored for its anticancer properties. Research has demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with specific signaling pathways. The hydroxyl and cyano groups play crucial roles in these interactions, contributing to the compound's ability to modulate cellular processes.

The synthetic accessibility of 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile has also been a subject of interest. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the bromination of 2-hydroxy-6-methylpyridine followed by nitrilation. These synthetic strategies not only facilitate large-scale production but also allow for the introduction of additional functional groups, enabling further structural modifications and optimization.

In terms of safety and handling, it is important to note that while 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile are promising. Ongoing research aims to elucidate its mechanism of action and identify potential therapeutic targets. Additionally, efforts are being made to develop more potent derivatives through structure-based drug design approaches. These advancements could lead to the discovery of new drugs with improved efficacy and reduced side effects.

In conclusion, 5-Bromo-2-hydroxy-6-methylpyridine-3-carbonitrile (CAS No. 84725-13-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.